Cas no 2137832-95-0 (tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate)

• Product Name: tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate
• CAS No: 2137832-95-0
• MF: C₁₁H₂₀FNO₄S
• MW: 281.344205856323
• CID: 5463516
• Update Time: 2025-10-05

tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z2896369279
• rac-tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate
• tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate
• Carbamic acid, N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]-, 1,1-dimethylethyl ester, rel-

• Inchi： 1S/C11H20FNO4S/c1-11(2,3)17-10(14)13-9-5-4-8(6-9)7-18(12,15)16/h8-9H,4-7H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key： BUYXYGBEHUIPJB-DTWKUNHWSA-N
• SMILES： S(C[C@H]1CC[C@H](C1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 281.10970745 g/mol
• Monoisotopic Mass: 281.10970745 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 281.35
• XLogP3: 2
• Topological Polar Surface Area: 80.8

Additional information on tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate

tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate, with the CAS number 2137832-95-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a tert-butyl group, a cyclopentane ring, and a fluorosulfonyl substituent. These elements collectively contribute to its distinctive chemical properties and potential applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. The introduction of the fluorosulfonyl group is achieved through a nucleophilic substitution reaction, which is facilitated by the presence of a suitable leaving group. The final step involves the coupling of the cyclopentane derivative with the tert-butyl carbamate moiety, resulting in the formation of the target compound. This synthesis pathway is highly efficient and has been optimized to ensure high yields and purity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials. For instance, researchers have explored its use as a precursor for the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The fluorosulfonyl group, in particular, plays a crucial role in modulating the electronic properties of the material, making it suitable for applications in electronics and optoelectronics.

In addition to its material science applications, this compound has also shown promise in biological systems. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes, making it a potential candidate for drug discovery efforts. However, further research is required to fully understand its pharmacokinetic properties and safety profile.

The physical properties of tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, and it has been found to be stable under normal storage conditions.

In conclusion, tert-butyl N-[(1R,3S)-3-[(fluorosulfonyl)methyl]cyclopentyl]carbamate is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive candidate for further research and development in various fields. As new studies continue to emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.